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Compound of Interest

Compound Name: Dimethyl undecanedioate

Cat. No.: B1581578 Get Quote

An In-depth Technical Guide to the Physical Properties of Dimethyl Undecanedioate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical characteristics of chemical compounds is fundamental. This guide provides a

detailed overview of the physical properties of Dimethyl undecanedioate, complete with

experimental protocols for their determination and a logical workflow for material

characterization.

Physical Properties of Dimethyl Undecanedioate
Dimethyl undecanedioate is a diester with the molecular formula C13H24O4.[1][2][3][4][5][6]

It is also known by other names, including Dimethyl 1,9-nonanedicarboxylate and

Undecanedioic acid, dimethyl ester.[1][6] The quantitative physical properties are summarized

in the table below for ease of reference.
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Physical Property Value Conditions

Molecular Weight 244.33 g/mol

Physical State Solid / Liquid

The substance is reported as a

solid, but with a low melting

point, it may also be

encountered as a liquid.[1][2]

[7][8]

Melting Point 17-19 °C

Boiling Point 123-124 °C at 2 mmHg[7][8][9]

Density 0.983 g/mL at 20 °C[7][8][9]

Refractive Index 1.440 at 20 °C (nD)[7][8]

Flash Point 109 °C

Solubility
Insoluble in water, soluble in

organic solvents.

General property of esters with

longer carbon chains.[10][11]

[12][13]

Purity >98%
Commercially available purity.

[1][2]

Experimental Protocols
The following are detailed methodologies for determining the key physical properties of

Dimethyl undecanedioate.

Melting Point Determination (Capillary Method)
This method is suitable for determining the melting point of a crystalline solid.[14][15]

Apparatus: Melting point apparatus, capillary tubes (sealed at one end), thermometer.

Procedure:

Ensure the sample of Dimethyl undecanedioate is dry and in powdered form.[15]
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Introduce a small amount of the powdered sample into the open end of a capillary tube to

a height of 2-3 mm.[16]

Compact the sample at the bottom of the tube by tapping or dropping it through a long

glass tube.[16]

Place the capillary tube into the heating block of the melting point apparatus.[15]

Heat the sample rapidly to a temperature about 15-20°C below the expected melting point

(17-19°C).[17]

Decrease the heating rate to approximately 1-2°C per minute to allow for thermal

equilibrium.[14][17]

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).[16]

Record the temperature at which the entire solid has turned into a clear liquid (the end of

the melting range).[14]

A sharp melting range (0.5-1.0°C) is indicative of a pure compound.[14]

Boiling Point Determination (Micro Scale Capillary
Method)
This method is ideal when only a small amount of the liquid sample is available.[18]

Apparatus: Thiele tube or other heating bath (e.g., melting point apparatus), thermometer,

small test tube, capillary tube (sealed at one end).

Procedure:

Place a small amount (a few milliliters) of Dimethyl undecanedioate into the small test

tube.[19]

Invert a capillary tube (sealed end up) and place it inside the test tube containing the

liquid.[20]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.westlab.com/blog/measuring-melting-point
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chemconnections.org/organic/chem226/Labs/bp/bp.htm
https://www.benchchem.com/product/b1581578?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Attach the test tube to a thermometer.[20]

Immerse the assembly in a heating bath (e.g., oil bath in a Thiele tube).[20]

Heat the bath gently. As the temperature rises, a stream of bubbles will emerge from the

open end of the capillary tube.[20]

Continue heating until a steady and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

begins to enter the capillary tube.[20]

Record the barometric pressure as the boiling point is pressure-dependent.[19]

Density Determination (Pycnometer Method)
A pycnometer is a flask with a specific, accurately known volume used for measuring the

density of liquids.[21]

Apparatus: Pycnometer, analytical balance.

Procedure:

Clean and dry the pycnometer and weigh it accurately (m1).

Fill the pycnometer with distilled water and place it in a thermostat at a specific

temperature (e.g., 20°C) until it reaches thermal equilibrium.

Adjust the water level to the calibration mark, dry the outside, and weigh the pycnometer

filled with water (m2).

Empty and dry the pycnometer.

Fill the pycnometer with Dimethyl undecanedioate, bring it to the same temperature

(20°C), adjust the level to the mark, dry the outside, and weigh it (m3).
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Calculate the density of Dimethyl undecanedioate using the following formula: Density =

[(m3 - m1) / (m2 - m1)] * Density of water at 20°C

Solubility Determination (Shake-Flask Method)
This is a common method for determining the solubility of a substance in a particular solvent.

[22]

Apparatus: Conical flasks with stoppers, mechanical shaker or magnetic stirrer, constant

temperature bath, analytical balance, filtration apparatus.

Procedure:

Add an excess amount of Dimethyl undecanedioate to a known volume of the solvent

(e.g., water) in a conical flask.

Seal the flask and place it in a constant temperature bath on a shaker.

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.[22]

Allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant liquid, ensuring no solid particles are

included. Filtration may be necessary.

Analyze the concentration of Dimethyl undecanedioate in the saturated solution using a

suitable analytical technique (e.g., gas chromatography, HPLC).

The determined concentration is the solubility of the compound in that solvent at that

temperature.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the characterization of a chemical

substance like Dimethyl undecanedioate.
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Caption: Workflow for Physical Characterization of Dimethyl Undecanedioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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